We numerically examine the transport of skyrmions driven over weak random quenched disorder using a modified Thiele approach that includes the thermal softening of skyrmion pairwise interactions introduced by Wang et al. [Phys. Rev. Appl. 18, 044024 (2022)]. The depinning transition is elastic at low temperatures but becomes plastic with a reduced threshold at higher temperatures due to the competition between thermal creep and thermal softening, indicating a temperature-induced order to disorder transition into a glass state. The resulting nonmonotonic critical depinning forces and crossing of the velocity-force curves are similar to what is observed in the peak effect for type-II superconducting vortex lattices, where the softening of vortex-vortex interactions with temperature leads to an order-disorder transition. For low skyrmion densities the peak effect is absent since the system is always in a disordered state. We map the dynamical phase transition as a function of temperature, density, drive, and materials parameters, and show that the signatures are similar to those of the superconducting peak effect. Our results are consistent with recent experiments.

Optical conductivity measurements may provide access to distinct signatures of Floquet electronic phases, described theoretically by their quasienergy band structures. In this paper we characterize experimental observables of the Floquet graphene antidot lattice (FGAL), which we introduced previously [Phys. Rev. B 104, 174304 (2021)]. On the basis of Floquet linear response theory, the real and imaginary parts of the longitudinal and Hall optical conductivity are computed as a function of probe frequency. We find that the number and positions of peaks in the response function are distinctive of the different Floquet electronic phases, and identify multiple properties with no equilibrium analog. First, for several intervals of probe frequencies, the real part of the conductivity becomes negative. We argue this is indicative of a subversion of the usual Joule heating mechanism: The Floquet drive causes the material to amplify the power of the probe, resulting in gain. Moreover, while the Hall response vanishes at equilibrium, the real and imaginary parts of the Floquet Hall conductivity are nonzero and can be as large as the longitudinal components. Lastly, driving-induced localization tends to reduce the overall magnitude of and to flatten out the optical conductivity signal. From an implementation standpoint, a major advantage of the FGAL is that the above-bandwidth driving limit is reached with photon energies that are at least twenty times lower than that required for the intrinsic material, allowing for significant band renormalization at orders-of-magnitude smaller intensities. Our paper provides essential tools for experimentalists to map reflectance data to particular Floquet phases in this novel material.

A large class of type-I fracton models, including the X-cube model, have been found to be fixed points of the foliated renormalization group (RG). The system size of such foliated models can be changed by adding or removing decoupled layers of 2D topological states and continuous deformation of the Hamiltonian. In this paper, we study a closely related model—the Ising cage-net model—and find that this model is not foliated in the same sense. In fact, we point out certain unnatural restrictions in the foliated RG, and find that removing these restrictions leads to a generalized foliated RG under which the Ising cage-net model is a fixed point, and which includes the original foliated RG as a special case. The Ising cage-net model thus gives a prototypical example of the generalized foliated RG, and its system size can be changed either by condensing/uncondensing bosonic planon excitations near a 2D plane or through a linear-depth quantum circuit in the same plane. We show that these two apparently different RG procedures are closely related, as they lead to the same gapped boundary when implemented in part of a plane. Finally, we briefly discuss the implications for foliated fracton phases, whose universal properties will need to be reexamined in light of the generalized foliated RG.

Cavity optomechanics, a promising platform to investigate macroscopic quantum effects, has been widely used to study nonreciprocal entanglement with the Sagnac effect. Here, we propose an alternative way to realize nonreciprocal entanglement among magnons, photons, and phonons in a hybrid cavity-magnon optomechanics, where the magnon Kerr effect is used. We show that the Kerr effect gives rise to a magnon frequency shift and an additional two-magnon effect. Both of them can be tuned from positive to negative via tuning the magnetic field direction, leading to nonreciprocity. By tuning system parameters such as magnon frequency detuning or the coefficient of the two-magnon effect, bipartite and tripartite entanglements can be nonreciprocally enhanced. By further studying the defined bidirectional contrast ratio, we find that nonreciprocity in our system can be switched on and off, and can be engineered by the bath temperature. Our proposal not only provides a potential path to demonstrate nonreciprocal entanglement with the magnon Kerr effect, but also opens a direction to engineer and design diverse nonreciprocal devices in hybrid cavity-magnon optomechanics with nonlinear effects.

At low temperature and zero applied magnetic field, besides the equilibrium helical state, monoaxial chiral helimagnets have a continuum of helical states differing by the wave number of the modulation. The wave number of these states in units of the equilibrium state wave number is denoted here by p, and accordingly the corresponding states are called the p states. In this work we study in detail the metastability of the p states. The application of an external magnetic field in the direction of the chiral axis has a double effect: On the one hand, it introduces a conical deformation of the p states, and, on the other hand, it destabilizes some of them, shrinking the range of p in which the p states are metastable. If a polarized current is applied along the chiral axis, then the p states reach a steady moving state with a constant velocity proportional to the current intensity. Besides this dynamical effect, the polarized current also induces a conical deformation and reduces the range of stability of the p states. The stability diagram in the plane applied field–applied current intensity has interesting features that, among other things, permits the manipulation of p states by a combination of applied fields and currents. These features can be exploited to devise processes to switch between p states. In particular there are p states with negative p, opening the possibility to helicity switching. The theoretical feasibility of such processes, crucial from the point of view of applications, is shown by micromagnetic simulations. Analogous p states exists in cubic chiral helimagnets and therefore similar effects are expected in those systems.

Nodal-line semimetals provide the opportunity to explore exotic properties owing to their nontrivial band structures. Here, the structural and electronic properties of nodal-line semimetal candidate CaCdGe were systematically investigated under pressure up to 53.3 GPa through synchrotron x-ray diffraction, Raman scattering, electrical transport measurements, and theoretical calculations. Upon compression, although no trace of evident structural transition is detected, a maximum value of lattice ratio c/a and abnormal changes in bond angles around PC∼12.5GPa are observed from our x-ray diffraction data. Meanwhile, a new Raman peak is observed in the vicinity of PC. Furthermore, the resistance parameters (n, A, and ΘR) all show the abrupt changes above PC. Since the electronic topological transition is absent within 30.0 GPa based on band structure calculations, our results may demonstrate the occurrence of a subtle isostructural transition around PC in pressurized CaCdGe, due to the distortion of CdGe4 tetrahedra.

Phase separation accompanied by domain growth and coarsening is a phenomenon common to a broad variety of dynamical systems. In this context, controlling such processes represents a relevant interdisciplinary problem. Through numerical modeling, we demonstrate two complementary approaches of coarsening control in bistable systems based on the example of a spatially extended model describing an optically addressed spatial light modulator with two-color illumination subject to optical feedback. The first method implies varying system parameters such that the system evolves as the pitchfork or saddle-node normal forms. The second method leverages noise, whose intensity serves as an additional system control parameter. Both deterministic and stochastic schemes allow us to control the direction and speed of the fronts separating spatial domains. The considered stochastic control represents a particular case of noise-sustained front propagation in bistable systems and involves the properties of the optical system under study. In contrast, the proposed deterministic control technique can generally be applied to bistable systems of different natures.

Joint measurements of two-Pauli observables are powerful tools for both the control and protection of quantum information. By following a simple recipe for measurement choices, single- and two- qubit rotations using two-Pauli parity and single qubit measurements are guaranteed to be unitary while requiring only a single ancilla qubit. This language for measurement based quantum computing is shown to be directly applicable to encoded double quantum dot singlet-triplet spin qubits, by measuring spin-parity between dots from neighboring qubits. Along with exchange interaction, a complete, leakage free, measurement based gate set can be shown, up to a known Pauli correction. Both theoretically exact spin-parity measurements and experimentally demonstrated asymmetric spin-parity measurements are shown to be viable for achieving the proposed measurement based scheme, provided some extra leakage mitigating measurement steps. This method of spin qubit control offers a leakage suppressed, low resource overhead implementation of a measurement-based control that is viable on current spin qubit processor devices.

The Kitaev model on a honeycomb lattice with bond-dependent Ising interactions offers an exactly solvable model of a quantum spin liquid (QSL) with fractionalized excitations: gapped Z2 fluxes and gapless linearly dispersing Majorana fermions in the isotropic limit (Kx=Ky=Kz). We explore the phase diagram along two axes, an external magnetic field h, applied out of plane of the honeycomb, and anisotropic interactions Kz larger than the other two (Kx=Ky≡K). For Kz/K≫2 and h=0, the matter Majorana fermions have the largest gap, and the system is described by a gapped Z2 toric code. One of the central questions we address is whether the fractionalized excitations in the different phases have sharp signatures that can be detected in experiments. We show that while the response to single-spin excitations is broad, the spectral function corresponding to two-spin excitations across a bond has sharp signatures that can be attributed to specific anyons. In the toric code regime, the ε=e×m fermion, formed from the bosonic Ising electric (e) and magnetic (m) charges, disperses along a specific one-dimensional direction that provides a fingerprint of fractionalization. At lower Kz in the center of the Abelian phase, in a regime we dub the primordial fractionalized regime, the field generates a hybridization between the ε fermion and the Majorana matter fermion, resulting in a ψ fermion which too has a distinct quasi-one-dimensional dispersion. All the other phases in the field-anisotropy plane are naturally obtained from this primordial soup. These highly constrained fractonlike dispersions can be observable by inelastic light and neutron scattering, thereby providing “smoking gun” signatures of fractionalization in the QSL phase. Our analysis is based on calculations of susceptibilities, topological entanglement entropy, and excitation dynamics, obtained using exact diagonalization and density matrix renormalization group, and supported by perturbation theory.

All-inorganic perovskite quantum dots films have received significant research interest for photovoltaic applications because of their better mechanical durability than bulk film and the various tunable properties that perovskite quantum dots exhibit. Here we develop a simple, almost analytic approach to calculating the electronic states in self-organized perovskite quantum dot systems. We present an extension to the tight-binding method, where the role of atoms is now played by quantum dots. This generalized tight-binding approach is applied to assess the feasibility of achieving miniband formation through phenyl-C60-butyric acid methyl ester (PCBM)/CsPbI3 quantum dots films. Type-II band alignment in these hybrid heterostructures led to the development of a nearly-free-electron model combined with a Hartree variational approach for describing conduction-band states. By implementing our approach, we reveal that PCBM/CsPbI3 quantum dot films are indirect-band-gap systems. A 41-meV bandwidth for the hole ground miniband is found due to the coupling between dots. Energy-gap values consistent with the experiment are obtained. This approach opens the way for calculating relevant optical properties in a broad class of perovskite quantum dot systems, such as the absorption coefficient.